Cas no 1314762-19-0 (1-2-(propan-2-yl)phenylcyclopropan-1-amine)

• Product Name: 1-2-(propan-2-yl)phenylcyclopropan-1-amine
• CAS No: 1314762-19-0
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6421184
• PubChem ID: 82598965
• Update Time: 2025-11-02

1-2-(propan-2-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(propan-2-yl)phenylcyclopropan-1-amine
• Cyclopropanamine, 1-[2-(1-methylethyl)phenyl]-
• 1-[2-(propan-2-yl)phenyl]cyclopropan-1-amine
• EN300-1854805
• 1314762-19-0

• Inchi： 1S/C12H17N/c1-9(2)10-5-3-4-6-11(10)12(13)7-8-12/h3-6,9H,7-8,13H2,1-2H3
• InChI Key： DPITZQYHZPXAJX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C(C)C)(N)CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 252.6±19.0 °C(Predicted)
• pka: 7.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-2-(propan-2-yl)phenylcyclopropan-1-amine

1-2-(Propan-2-yl)phenylcyclopropan-1-amine (CAS No. 1314762-19-0): A Comprehensive Overview

1-2-(Propan-2-yl)phenylcyclopropan-1-amine (CAS No. 1314762-19-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This cyclopropylamine derivative, characterized by its isopropyl-substituted phenyl ring, is a subject of ongoing research in medicinal chemistry, material science, and synthetic organic chemistry.

The molecular structure of 1-2-(propan-2-yl)phenylcyclopropan-1-amine combines the rigidity of a cyclopropane ring with the aromatic properties of a phenyl group, making it an interesting building block for drug discovery. Researchers have been particularly interested in how the cyclopropan-1-amine moiety influences the compound's biological activity and physical properties. The presence of the isopropyl group at the ortho position of the phenyl ring adds steric effects that can significantly impact molecular recognition processes.

In pharmaceutical research, compounds containing the phenylcyclopropan-1-amine scaffold have shown promise as potential therapeutic agents. While CAS 1314762-19-0 itself may not be a marketed drug, its structural features are being explored for their ability to modulate various biological targets. The compound's lipophilicity, influenced by both the propan-2-yl group and the cyclopropane ring, makes it particularly interesting for central nervous system (CNS) drug development.

From a synthetic chemistry perspective, 1-2-(propan-2-yl)phenylcyclopropan-1-amine presents interesting challenges and opportunities. The preparation of this compound typically involves multi-step synthetic routes that may include cyclopropanation reactions of appropriately substituted styrene derivatives followed by functional group transformations. Recent advances in catalytic methods have improved the efficiency of synthesizing such cyclopropylamine derivatives, making them more accessible for research purposes.

The physical and chemical properties of 1314762-19-0 are influenced by its unique structure. The compound likely exhibits moderate solubility in organic solvents while being less soluble in water, a characteristic common to many aromatic amines. The basicity of the amine group may be slightly affected by the nearby cyclopropane ring due to its electron-withdrawing nature. These properties are crucial considerations when developing analytical methods for this compound or formulating it for potential applications.

In material science, derivatives of phenylcyclopropan-1-amine have been investigated for their potential in creating novel polymers or as components in organic electronic materials. The constrained geometry of the cyclopropane ring can impart interesting mechanical and electronic properties to materials incorporating this moiety. Researchers are particularly interested in how the 1-2-(propan-2-yl) substitution pattern might influence these material properties.

Analytical characterization of 1-2-(propan-2-yl)phenylcyclopropan-1-amine typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The compound's purity is especially important for research applications, and recent advances in analytical technology have made it easier to obtain and characterize high-purity samples of this and similar cyclopropan-1-amine derivatives.

Safety considerations for handling CAS 1314762-19-0 follow standard laboratory protocols for aromatic amines. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizers, with attention to standard chemical storage guidelines.

The commercial availability of 1-2-(propan-2-yl)phenylcyclopropan-1-amine has increased in recent years as interest in this structural motif has grown. Several specialty chemical suppliers now offer this compound, often with customizable purity grades and packaging options to meet research needs. The pricing and availability can vary depending on the scale required and the level of purity needed for specific applications.

Looking to the future, research into phenylcyclopropan-1-amine derivatives like 1314762-19-0 is expected to continue expanding. The unique properties of these compounds make them valuable tools in drug discovery, materials science, and synthetic methodology development. As synthetic techniques become more sophisticated and analytical methods more sensitive, our understanding of these interesting molecules will undoubtedly deepen, potentially leading to new applications and discoveries.

For researchers interested in exploring 1-2-(propan-2-yl)phenylcyclopropan-1-amine further, current literature suggests several promising directions. These include investigations into its potential as a chiral auxiliary in asymmetric synthesis, studies of its metabolic fate in biological systems, and exploration of its photophysical properties for material applications. The compound's versatility ensures it will remain an important subject of study across multiple scientific disciplines.